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Compound of Interest

Compound Name: 1-Methoxypentane

Cat. No.: B3055027

An In-Depth Technical Guide to the Physicochemical Properties of 1-Methoxypentane

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physical properties of chemical compounds is fundamental. This guide provides a
detailed overview of the boiling and melting points of 1-methoxypentane, including
experimental protocols for their determination and logical workflows.

Physicochemical Data of 1-Methoxypentane

1-Methoxypentane, also known as methyl pentyl ether, is a chemical compound with the
molecular formula C6H140[1][2]. The quantitative data for its key physical properties are
summarized in the table below.
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Property Value Notes
N ) At 760 mmHg[1][2]. Another

Boiling Point 99.4°C
source reports 98.85°C[3].
This is an estimated value[3].

Melting Point -105.78°C One source lists it as not
applicable[2].

Density 0.762 g/cm?

Flash Point 4.5°C [1112]

Vapor Pressure 44 mmHg At 25°C[1][2].

Refractive Index 1.387

Experimental Protocols

The determination of boiling and melting points is crucial for the identification and purity

assessment of chemical substances[4][5][6]. The capillary method is a widely used technique

for determining these properties[4][7].

Boiling Point Determination via the Capillary Method

This method relies on the principle that the boiling point of a liquid is reached when its vapor

pressure equals the surrounding atmospheric pressure[4].

Materials:

Sample of 1-methoxypentane

Capillary tube (sealed at one end)

Thermometer

Beaker or test tube

Heating apparatus (e.g., oil bath or heating block)
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Procedure:

e A small amount of the liquid sample is placed in a beaker or test tube.

o Acapillary tube, with its open end facing down, is placed inside the sample.

e The setup is gently heated, and the temperature is monitored with a thermometer.

e As the temperature rises, air trapped in the capillary tube will be expelled, seen as a stream
of bubbles|[8].

e Heating is continued until a rapid and continuous stream of bubbles emerges from the
capillary tube.

e The heat source is then removed, and the apparatus is allowed to cool.

e The temperature at which the liquid begins to enter the capillary tube is recorded as the
boiling point[4][8].

Melting Point Determination via the Capillary Method

This technique is used to determine the temperature at which a solid substance transitions to a
liquid state[5]. For a substance like 1-methoxypentane with a very low estimated melting point,
this would require a specialized low-temperature apparatus.

Materials:

Solid sample of 1-methoxypentane (frozen)

Capillary tube (sealed at one end)

Thermometer

Melting point apparatus with a cooling function
Procedure:

o Asmall, dry, powdered sample of the solidified compound is packed into the sealed end of a
capillary tube[5][7].
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e The capillary tube is placed in the heating block of the melting point apparatus[7].

e The sample is heated at a controlled rate[5]. A rapid heating can be used to find an
approximate melting range, followed by a slower, more precise measurement[9].

e The temperature at which the substance begins to melt and the temperature at which it
becomes completely liquid are recorded. This range is the melting point of the sample[5].
Pure compounds typically have a sharp melting point range of 0.5-1.0°C[10].

Visualized Workflows

The logical steps for determining the boiling and melting points can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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